molecular formula C12H16O2S B8078136 4-(3-Methylsulfanylphenyl)oxan-4-ol

4-(3-Methylsulfanylphenyl)oxan-4-ol

Cat. No.: B8078136
M. Wt: 224.32 g/mol
InChI Key: IWSZXWRHMPYYPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(3-Methylsulfanylphenyl)oxan-4-ol is a substituted tetrahydropyran derivative featuring a methylsulfanylphenyl group at the 4-position of the oxane (tetrahydropyran) ring.

Properties

IUPAC Name

4-(3-methylsulfanylphenyl)oxan-4-ol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16O2S/c1-15-11-4-2-3-10(9-11)12(13)5-7-14-8-6-12/h2-4,9,13H,5-8H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWSZXWRHMPYYPG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC(=C1)C2(CCOCC2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CSC1=CC=CC(=C1)C2(CCOCC2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The preparation methods for 4-(3-Methylsulfanylphenyl)oxan-4-ol involve various synthetic routes and reaction conditions. These methods are designed to ensure the efficient and high-yield production of the compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

4-(3-Methylsulfanylphenyl)oxan-4-ol undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions include various derivatives that can be used in further chemical synthesis or applications.

Scientific Research Applications

4-(3-Methylsulfanylphenyl)oxan-4-ol has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it may be used in studies involving cellular processes and molecular interactions. In medicine, it could be investigated for its potential therapeutic effects. In industry, it may be used in the production of various chemical products.

Mechanism of Action

The mechanism of action of 4-(3-Methylsulfanylphenyl)oxan-4-ol involves its interaction with specific molecular targets and pathways These interactions can lead to various biological effects, depending on the context in which the compound is used

Comparison with Similar Compounds

Table 1: Comparative Analysis of Oxan-4-ol Derivatives

Compound Name Substituents/Modifications Molecular Formula Molecular Weight (g/mol) CAS Number Key Applications/Properties Purity (if reported)
3-Fluoro-5-[4-(methylsulfanyl)oxan-4-yl]phenol (Analog 1) Fluorophenol, methylsulfanyl group C₁₂H₁₅FO₂S 242.31 139368-13-1 Pharmacological research, intermediates Not specified
[4-(3-Methanesulfonylpropyl)oxan-4-yl]methanol (Analog 2) Methanol, methanesulfonylpropyl group C₁₀H₂₀O₄S 236.33 1485855-32-0 Synthetic intermediates, fine chemicals Not specified
4-(Oxiran-2-yl)oxan-4-ol (Analog 3) Epoxide (oxiran) substituent C₇H₁₂O₃ 144.17 CID 132327703 Reactive intermediates, polymer chemistry Not specified
(3R,4R)-4-(Hydroxymethyl)oxan-3-ol (Analog 4) Hydroxymethyl group (3R,4R stereochemistry) C₆H₁₂O₃ 132.16 Not provided Organic synthesis, pharmaceuticals ≥95%

Structural and Functional Differences

Analog 1 shares the methylsulfanyl group with the target compound but incorporates a fluorophenol moiety.

Analog 2 replaces the phenyl group with a methanesulfonylpropyl chain, increasing bulkiness and polarity. This modification may reduce membrane permeability but improve solubility in polar solvents .

Analog 3 features an epoxide group, which is highly reactive and useful in crosslinking reactions or as a precursor for further functionalization .

Analog 4 demonstrates stereochemical specificity (3R,4R configuration) and a hydroxymethyl group, making it a chiral building block for asymmetric synthesis .

Physicochemical Properties

  • Lipophilicity : The methylsulfanyl group in Analog 1 and the target compound likely enhances lipophilicity compared to the hydroxymethyl group in Analog 4, favoring blood-brain barrier penetration.
  • Reactivity : Analog 3’s epoxide group confers high reactivity, whereas Analog 2’s sulfonyl group may stabilize the molecule against oxidation.

Research Findings and Limitations

While direct data on 4-(3-Methylsulfanylphenyl)oxan-4-ol are absent in the provided evidence, inferences from analogs suggest:

  • Bioactivity : Methylsulfanyl and aryl groups may confer antimicrobial or enzyme-inhibitory properties, as seen in related sulfur-containing heterocycles .
  • Synthetic Utility : The compound could act as a precursor for sulfoxide or sulfone derivatives, leveraging the methylsulfanyl group’s oxidizability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.